![molecular formula C24H24N2O3S B300925 2-[(3,4-Dimethylphenyl)imino]-5-[3-ethoxy-4-(2-propynyloxy)benzylidene]-3-methyl-1,3-thiazolidin-4-one](/img/structure/B300925.png)
2-[(3,4-Dimethylphenyl)imino]-5-[3-ethoxy-4-(2-propynyloxy)benzylidene]-3-methyl-1,3-thiazolidin-4-one
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Overview
Description
2-[(3,4-Dimethylphenyl)imino]-5-[3-ethoxy-4-(2-propynyloxy)benzylidene]-3-methyl-1,3-thiazolidin-4-one is a chemical compound used in scientific research. It is also known as DMTB and is a thiazolidinone derivative. DMTB has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
DMTB inhibits PTPs by binding to the active site of the enzyme. This binding prevents the removal of phosphate groups from proteins, leading to the activation of signaling pathways that regulate cell growth, differentiation, and survival. DMTB has been shown to selectively inhibit PTPs, and its mechanism of action has been studied extensively.
Biochemical and Physiological Effects
DMTB has been shown to have various biochemical and physiological effects. In addition to its inhibitory effects on PTPs, DMTB has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. DMTB has also been shown to have anti-inflammatory and antioxidant effects, and its potential therapeutic applications in the treatment of various diseases have been studied extensively.
Advantages and Limitations for Lab Experiments
DMTB has several advantages for lab experiments. It is a highly selective inhibitor of PTPs, and its mechanism of action has been studied extensively. DMTB has also been shown to have potential therapeutic applications in the treatment of various diseases. However, DMTB has some limitations for lab experiments. Its synthesis method is complex, and its stability and solubility can be affected by various factors, including pH and temperature.
Future Directions
There are several future directions for the study of DMTB. One direction is the development of more efficient synthesis methods for DMTB. Another direction is the study of the structure-activity relationship of DMTB and the identification of more potent and selective inhibitors of PTPs. The potential therapeutic applications of DMTB in the treatment of various diseases, including cancer, diabetes, and autoimmune disorders, can also be explored further. Additionally, the effects of DMTB on the immune system and its potential applications in immunotherapy can be studied further.
Synthesis Methods
DMTB has been synthesized using various methods, including the reaction of 3,4-dimethyl aniline with ethyl acetoacetate, followed by the reaction of the resulting product with 3-ethoxy-4-(2-propynyloxy)benzaldehyde and thiosemicarbazide. Other methods include the reaction of 3,4-dimethyl aniline with ethyl acetoacetate, followed by the reaction of the resulting product with 3-ethoxy-4-(2-propynyloxy)benzaldehyde and thiosemicarbazone. The reaction of 3,4-dimethyl aniline with 2-ethoxyacetic acid, followed by the reaction of the resulting product with 3-ethoxy-4-(2-propynyloxy)benzaldehyde and thiosemicarbazide is another method for synthesizing DMTB.
Scientific Research Applications
DMTB has been used in scientific research as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that remove phosphate groups from proteins, and their dysregulation has been implicated in various diseases, including cancer, diabetes, and autoimmune disorders. DMTB has been shown to inhibit PTPs and has potential therapeutic applications in the treatment of these diseases.
properties
Molecular Formula |
C24H24N2O3S |
---|---|
Molecular Weight |
420.5 g/mol |
IUPAC Name |
(5Z)-2-(3,4-dimethylphenyl)imino-5-[(3-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C24H24N2O3S/c1-6-12-29-20-11-9-18(14-21(20)28-7-2)15-22-23(27)26(5)24(30-22)25-19-10-8-16(3)17(4)13-19/h1,8-11,13-15H,7,12H2,2-5H3/b22-15-,25-24? |
InChI Key |
RTTYEGNZNPUIQD-IBORXNHRSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC(=C(C=C3)C)C)S2)C)OCC#C |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC(=C(C=C3)C)C)S2)C)OCC#C |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC(=C(C=C3)C)C)S2)C)OCC#C |
Origin of Product |
United States |
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